Cas no 6635-54-7 (3,4-Dibenzoylfuroxan)

• Product Name: 3,4-Dibenzoylfuroxan
• CAS No: 6635-54-7
• MF: C₁₆H₁₀N₂O₄
• MW: 294.261603832245
• CID: 863379
• PubChem ID: 227326
• Update Time: 2025-04-23

3,4-Dibenzoylfuroxan Chemical and Physical Properties

Names and Identifiers

• dibenzoylfuroxan
• (4-benzoyl-5-oxido-1,2,5-oxadiazol-5-ium-3-yl)-phenylmethanone
• 3,4-DIBENZOYLFUROXAN
• α,α'-[(1,2,5-Oxadiazole 5-oxide)-3,4-diyl]bisbenzaldehyde
• 3,4-dibenzoyl-1,2,5-oxadiazole-N-oxide
• 3,4-dibenzoyl-furazan 2-oxide
• C,C'-diphenyl-C,C'-(2-oxy-furazan-3,4-diyl)-bis-methanone
• dibenzoylfurazan 2-oxide
• Dibenzoylfuroxane
• Furazan (8CI),2-oxide
• Furazan (9CI),methanone deriv.
• 4,5-Dibenzoyl-2,1,3-oxadiazole 1-oxide
• NSC18870
• (2-oxido-1,2,5-oxadiazole-3,4-diyl)bis(phenylmethanone)
• NSC52234
• 6635-54-7
• 3,4-Dibenzoylforoxan
• AKOS022141592
• CHEMBL3959118
• Furazan (9CI), methanone deriv.
• SCHEMBL8242849
• STL320979
• MFCD00407305
• 3,4-dibenzoyl-1,2,5-oxadiazole 2-oxide
• DTXSID50280830
• NSC-18870
• Furazan (8CI), 2-oxide
• alpha,alpha'-[(1,2,5-Oxadiazole 5-oxide)-3,4-diyl]bisbenzaldehyde
• Oprea1_179557
• Methanone (9CI),4-furazandiylbis(phenyl-, N-oxide
• dibenzoyl-1,2,5-oxadiazol-2-ium-2-olate
• NSC-52234
• 3,4-Dibenzoylfuroxan

• Inchi： 1S/C16H10N2O4/c19-15(11-7-3-1-4-8-11)13-14(18(21)22-17-13)16(20)12-9-5-2-6-10-12/h1-10H
• InChI Key： GQRMTCOIIOWJRD-UHFFFAOYSA-N
• SMILES： O1N=C(C(C2C=CC=CC=2)=O)C(C(C2C=CC=CC=2)=O)=[N+]1[O-]

Computed Properties

• Exact Mass: 294.06400
• Monoisotopic Mass: 294.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 85.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 531.7±60.0 °C at 760 mmHg
• Flash Point: 275.3±32.9 °C
• PSA: 85.63000
• LogP: 2.56510
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

3,4-Dibenzoylfuroxan Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3,4-Dibenzoylfuroxan

Dibenzoylfuroxan (CAS No. 6635-54-7): Properties, Applications, and Market Insights

Dibenzoylfuroxan (CAS No. 6635-54-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This compound, also known as DBF, belongs to the furoxan family, which is characterized by a heterocyclic ring containing both nitrogen and oxygen atoms. The presence of two benzoyl groups attached to the furoxan ring enhances its stability and reactivity, making it a valuable intermediate in various chemical syntheses.

The molecular formula of dibenzoylfuroxan is C₁₄H₈N₂O₄, and it exhibits a molecular weight of 268.23 g/mol. Its crystalline structure and moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and acetone make it suitable for laboratory and industrial applications. Researchers have been particularly interested in its potential as a nitric oxide (NO) donor, a property that has implications in biomedical research and pharmaceutical development.

One of the most intriguing aspects of dibenzoylfuroxan is its role in the synthesis of energetic materials and high-performance polymers. While it is not classified as a hazardous material, its derivatives have been explored for their unique properties in controlled environments. The compound's ability to release nitric oxide under specific conditions has also made it a subject of interest in cardiovascular research and drug delivery systems.

In the field of materials science, dibenzoylfuroxan has been investigated for its potential use in advanced coatings and adhesives. Its thermal stability and compatibility with other polymers make it a promising candidate for enhancing the performance of composite materials. Additionally, its photochemical properties have been studied for applications in light-sensitive materials and optical devices.

The global market for dibenzoylfuroxan has seen steady growth, driven by increasing demand from the pharmaceutical and specialty chemicals sectors. Companies specializing in fine chemicals and custom synthesis have reported a rise in inquiries for this compound, particularly from research institutions and biotechnology firms. The compound's versatility and relatively low environmental impact have also contributed to its growing popularity.

Recent advancements in green chemistry have further highlighted the potential of dibenzoylfuroxan as a sustainable alternative in certain synthetic processes. Its ability to participate in catalyzed reactions without generating harmful byproducts aligns with the principles of eco-friendly manufacturing. This has led to increased interest from industries aiming to reduce their carbon footprint.

For researchers and professionals seeking high-quality dibenzoylfuroxan, it is essential to source the compound from reputable suppliers who adhere to strict purity standards. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly used to verify the identity and purity of the material. Proper storage conditions, including protection from moisture and light, are also critical to maintaining its stability over time.

In conclusion, dibenzoylfuroxan (CAS No. 6635-54-7) represents a fascinating area of study with broad implications across multiple industries. Its unique chemical properties, combined with its potential applications in biomedical research, materials science, and sustainable chemistry, make it a compound worth watching in the coming years. As research continues to uncover new uses for this versatile molecule, its role in advancing scientific and technological innovation is likely to expand even further.